Cas no 1806463-22-8 (Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate
• CAS No: 1806463-22-8
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 4959559
• Update Time: 2025-05-23

Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12F3NO2/c1-2-19-12(18)10-5-6-11(13(14,15)16)9(8-10)4-3-7-17/h5-6,8H,2-4H2,1H3
• InChI Key： QRKABWNHLIVLGF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=CC=1CCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate

Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate, identified by the CAS number 1806463-22-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a trifluoromethyl substituent and a cyanoethyl side chain. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various applications.

The benzoate ester group in Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate plays a crucial role in its chemical reactivity and stability. The ester functionality is known for its ability to participate in nucleophilic acyl substitution reactions, which are fundamental in organic synthesis. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, enhancing the electrophilicity of the carbonyl carbon and potentially accelerating reaction rates in certain conditions.

Recent studies have highlighted the potential of Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers and coatings. The cyanoethyl side chain contributes to the compound's ability to form hydrogen bonds, which can significantly influence the mechanical properties of materials derived from it.

In terms of applications, Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate has shown promise in pharmaceutical research. Its structure allows for potential bioisosteric replacements in drug design, where subtle modifications can lead to improved pharmacokinetic profiles. Furthermore, the trifluoromethyl group is known to enhance drug stability and bioavailability, making this compound a valuable asset in medicinal chemistry.

The synthesis of Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate typically involves multi-step organic reactions, often starting from benzene derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the cyanoethyl side chain can be appended via nucleophilic substitution or coupling reactions. These methods are well-documented in organic chemistry literature and are amenable to large-scale production.

From an environmental perspective, Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes to minimize ecological impact.

In conclusion, Ethyl 3-(2-cyanoethyl)-4-(trifluoromethyl)benzoate (CAS No.: 1806463-22-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new potentials for this compound, its role in advancing technological and medicinal frontiers is expected to grow significantly.